Cas no 1783621-07-7 (6-bromo-1,3oxazolo4,5-bpyridin-2-amine)

• Product Name: 6-bromo-1,3oxazolo4,5-bpyridin-2-amine
• CAS No: 1783621-07-7
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD31667939
• CID: 4613898
• PubChem ID: 105467307
• Update Time: 2025-06-12

6-bromo-1,3oxazolo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-[1,3]oxazolo[4,5-b]pyridin-2-amine
• 6-bromo-1,3oxazolo4,5-bpyridin-2-amine

• MDL： MFCD31667939
• Inchi： 1S/C6H4BrN3O/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H,(H2,8,9,10)
• InChI Key： UEOMPARNAWOETK-UHFFFAOYSA-N
• SMILES： C12N=C(N)OC1=CC(Br)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 6-bromo-1,3oxazolo4,5-bpyridin-2-amine

Recent Advances in the Study of 6-Bromo-1,3-oxazolo[4,5-b]pyridin-2-amine (CAS: 1783621-07-7): A Promising Scaffold in Medicinal Chemistry

The heterocyclic compound 6-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine (CAS: 1783621-07-7) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry and drug discovery. This fused bicyclic system combines the pharmacophoric features of both oxazole and aminopyridine moieties, offering diverse opportunities for structure-activity relationship (SAR) exploration. Recent studies have demonstrated its utility as a privileged structure in the development of kinase inhibitors, particularly targeting cancer-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported the synthesis and biological evaluation of a series of derivatives based on this scaffold. The research team optimized the synthetic route to 6-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine, achieving an improved yield of 78% through a novel palladium-catalyzed cyclization approach. Subsequent derivatization at the 6-bromo position enabled the creation of a diverse library of compounds showing promising inhibitory activity against CDK2 and CDK9 kinases, with IC50 values in the low micromolar range.

Structural biology studies have provided crucial insights into the binding mode of this scaffold. X-ray crystallographic analysis (PDB ID: 8T4N) revealed that the oxazolopyridine core forms key hydrogen bonds with the hinge region of kinase domains, while the bromine atom at position 6 contributes to hydrophobic interactions in a subpocket of the ATP-binding site. This structural information has guided recent medicinal chemistry efforts to enhance both potency and selectivity.

Beyond oncology applications, recent patent filings (WO2023187641, US2023029501) have disclosed the use of 6-bromo-1,3-oxazolo[4,5-b]pyridin-2-amine derivatives as modulators of inflammatory pathways. Particularly, certain analogs have shown potent inhibition of NLRP3 inflammasome activation in preclinical models of inflammatory diseases, suggesting potential applications in autoimmune disorders and neurodegenerative conditions.

The pharmacokinetic profile of this scaffold has been systematically investigated in recent ADME studies. While the parent compound exhibits moderate metabolic stability (t1/2 = 2.1 h in human liver microsomes), strategic modifications at the 5-position have yielded derivatives with improved oral bioavailability (F = 45-62% in rodent models) while maintaining the desired pharmacological activity. These findings, reported at the 2023 ACS Spring National Meeting, highlight the scaffold's drug-like properties and developability.

Emerging synthetic methodologies have expanded the structural diversity accessible from this core. A 2024 Nature Communications paper (DOI: 10.1038/s41467-024-45872-1) described a photocatalytic C-H functionalization approach that enables direct modification of the oxazole ring, bypassing the need for pre-functionalized starting materials. This technological advancement has significantly accelerated SAR exploration and hit-to-lead optimization campaigns centered on this scaffold.

Current challenges in the field include addressing the moderate solubility of many derivatives and further improving kinase selectivity profiles. Ongoing research efforts, as highlighted in recent conference proceedings from the 2024 AACR Annual Meeting, are employing computational chemistry and AI-assisted drug design to overcome these limitations while maximizing the therapeutic potential of this versatile scaffold.